Cas no 64919-59-1 (2-PROPEN-1-ONE, 1-(2-HYDROXY-4-METHYLPHENYL)-3-PHENYL-)

• Product Name: 2-PROPEN-1-ONE, 1-(2-HYDROXY-4-METHYLPHENYL)-3-PHENYL-
• CAS No: 64919-59-1
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 3268361
• PubChem ID: 2777833
• Update Time: 2025-04-21

2-PROPEN-1-ONE, 1-(2-HYDROXY-4-METHYLPHENYL)-3-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 2-PROPEN-1-ONE, 1-(2-HYDROXY-4-METHYLPHENYL)-3-PHENYL-

• Inchi： 1S/C16H14O2/c1-12-7-9-14(16(18)11-12)15(17)10-8-13-5-3-2-4-6-13/h2-11,18H,1H3
• InChI Key： MUGOFUACMPDNFK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1O)(=O)C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 238.099379685g/mol
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 422.2±45.0 °C(Predicted)
• pka: 7.74±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones